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Compound of Interest

Compound Name: Ptp1B-IN-20

Cat. No.: B12402609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ptp1B-IN-20, a selective inhibitor of

Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a key negative regulator of insulin and

leptin signaling pathways, making it a prime therapeutic target for type 2 diabetes, obesity, and

certain cancers. This document outlines the chemical structure, physicochemical and

pharmacological properties, and detailed experimental protocols related to Ptp1B-IN-20.

Core Compound Properties
Ptp1B-IN-20 is a naturally occurring anthraquinone glycoside isolated from the plant Knoxia

valerianoides.[1][2] It has demonstrated potent and selective inhibitory activity against PTP1B.
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Property Value Source

CAS Number 3001295-81-1 [1]

Molecular Formula C23H22O12 Inferred from Structure

Molecular Weight 490.41 g/mol Inferred from Structure

IC50 (PTP1B) 1.05 µM [1]

IC50 (TCPTP) 78.0 µM [1]

Selectivity
>74-fold for PTP1B over

TCPTP
[1][2]

Natural Source
Knoxia valerianoides Thorel ex

Pitard
[1]

Compound Class Anthraquinone Glycoside [1][2]

Chemical Structure
The chemical structure of Ptp1B-IN-20 is presented below.

Ptp1B-IN-20 Chemical Structure

Image Source: MedChemExpress

Signaling Pathway of PTP1B Inhibition
PTP1B plays a crucial role in downregulating the insulin signaling pathway by

dephosphorylating the insulin receptor (IR) and insulin receptor substrate (IRS) proteins.[3][4]

Inhibition of PTP1B by compounds like Ptp1B-IN-20 is expected to enhance insulin sensitivity.

The simplified signaling cascade is depicted below.
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Preparation

Assay Execution

Detection

Prepare Assay Buffer
(e.g., Tris-HCl, EDTA, DTT)

Add Buffer, PTP1B, and Ptp1B-IN-20
to 96-well plate

Prepare PTP1B Enzyme Solution Prepare pNPP Substrate Solution

Initiate reaction by adding pNPP

Prepare Ptp1B-IN-20 dilutions

Pre-incubate at 37°C

Incubate at 37°C

Stop reaction
(e.g., with NaOH)

Measure absorbance at 405 nm

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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